Cas no 52814-92-3 (1-(6-methoxybenzofuran-2-yl)ethanone)

• Product Name: 1-(6-methoxybenzofuran-2-yl)ethanone
• CAS No: 52814-92-3
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 836140
• Update Time: 2026-04-29

1-(6-methoxybenzofuran-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(6-methoxybenzofuran-2-yl)ethanone
• 1-(6-methoxy-1-benzofuran-2-yl)ethanone
• 1-(6-Methoxy-2-benzofuranyl)ethanone
• Ethanone, 1-​(6-​methoxy-​2-​benzofuranyl)​-
• 6-Methoxy-2-benzofuranyl methyl ketone
• KETONE,6-METHOXY-2-BENZOFURANYL METHYL

• Inchi： InChI=1S/C11H10O3/c1-7(12)10-5-8-3-4-9(13-2)6-11(8)14-10/h3-6H,1-2H3
• InChI Key： HRRSGAXMWLEMKX-UHFFFAOYSA-N
• SMILES： CC(=O)C1=CC2=C(C=C(C=C2)OC)O1

Computed Properties

• Exact Mass: 190.06300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.1752 (rough estimate)
• Boiling Point: 285.69°C (rough estimate)
• Refractive Index: 1.5854 (estimate)
• PSA: 39.44000
• LogP: 2.64400